Cas no 7103-09-5 (3-Butenylmagnesium bromide)

• Product Name: 3-Butenylmagnesium bromide
• CAS No: 7103-09-5
• MF: C₄H₇BrMg
• MW: 159.307380914688
• MDL: MFCD00209554
• CID: 47213
• PubChem ID: 24866263
• Update Time: 2025-06-08

3-Butenylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 3-Butenylmagnesium bromide
• 3-BUTENYLMAGNESIUM BROMIDE SOLUTION, 0.5M IN THF
• 3-Butenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• 3-Butenylmagnesiumbromide,1.0MsolutioninTHF,inresealablebottle
• 3-Butenylmagnesium bromide solution
• 0.5 M solution in THF, MkSeal
• 3-Butenylmagnesium bromide, 0.5M solution in THF, AcroSeal
• magnesium,but-1-ene,bromide
• But-3-en-1-ylmagnesium bromide, 0.50 M in THF
• MFCD00209554
• but-3-enyl magnesium bromide
• SCHEMBL7525
• 3-Butenyl-magnesium bromide
• but-3-enylmagnesium bromide
• But-3-en-1-ylmagnesium bromide, 0.50 M in 2-MeTHF
• but-3-en-1-ylmagnesium bromide
• 7103-09-5
• 3-butenyl magnesium bromide
• 3-Butenylmagnesium bromide, 0.50 M in THF
• SMLLHQBZPPSOSR-UHFFFAOYSA-M
• AKOS015902655
• 3-Butenylmagnesium bromide 0.5M in THF
• 3-Butenylmagnesium bromide 0.5M in 2-MeTHF

• MDL： MFCD00209554
• Inchi： 1S/C4H7.BrH.Mg/c1-3-4-2;;/h3H,1-2,4H2;1H;/q-1;;+2/p-1
• InChI Key： JAUWOQLHLFMTON-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(C=C)[CH2-]

Computed Properties

• Exact Mass: 157.95800
• Monoisotopic Mass: 157.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 21.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.937 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: -22 ° f
  Celsius: -30 ° c
  
• PSA: 0.00000
• LogP: 2.37570
• Color/Form: 0.5 M in THF
• Vapor Pressure: Not available

3-Butenylmagnesium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H260,H319,H335
• Warning Statement： P210,P223,P231+P232,P261,P370+P378,P422
• Hazardous Material transportation number：UN 3399
• WGK Germany：3
• Hazard Category Code： 11-14/15-19-36/37/38-40
• Safety Instruction： S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R11; R14/15; R19; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Butenylmagnesium bromide

Introduction to 3-Butenylmagnesium bromide (CAS No. 7103-09-5)

3-Butenylmagnesium bromide, with the chemical formula C₄H₉MgBr, is a significant organomagnesium compound widely utilized in organic synthesis as a Grignard reagent. This compound, identified by the CAS number 7103-09-5, plays a pivotal role in the development of pharmaceuticals, agrochemicals, and fine chemicals due to its versatile reactivity. Its unique structure, featuring a butenyl group attached to a magnesium bromide moiety, makes it an invaluable intermediate in constructing complex molecular frameworks.

The reactivity of 3-Butenylmagnesium bromide stems from the presence of the magnesium center, which readily participates in nucleophilic addition reactions with electrophiles such as carbonyl compounds. This property is harnessed in various synthetic pathways, particularly in the formation of alcohols and ketones through Grignard reactions. The butenyl group itself introduces additional synthetic possibilities, enabling the formation of branched and cyclic structures through subsequent reactions like aldol condensation or cyclization.

In recent years, advancements in synthetic methodologies have highlighted the importance of 3-Butenylmagnesium bromide in modern chemical research. One notable application is its use in the synthesis of biologically active molecules. For instance, researchers have leveraged this reagent to construct complex heterocyclic frameworks found in pharmaceutical candidates. The ability to introduce a butenyl moiety at specific positions allows for fine-tuning of molecular properties, which is crucial for achieving desired pharmacological effects.

Recent studies have also explored the role of 3-Butenylmagnesium bromide in polymer chemistry. Its incorporation into polymer backbones can lead to materials with enhanced functionalities, such as improved thermal stability or biodegradability. This has sparked interest in developing novel polymeric materials for applications ranging from drug delivery systems to sustainable packaging solutions. The versatility of this compound underscores its importance as a building block in advanced material science.

The industrial production and handling of 3-Butenylmagnesium bromide (CAS No. 7103-09-5) require careful consideration of reaction conditions to ensure optimal yield and purity. Typically, this compound is synthesized via the reaction of 1-bromobutane with magnesium metal in anhydrous THF (tetrahydrofuran) under inert conditions. The resulting Grignard reagent must be used promptly due to its sensitivity to moisture and air, necessitating storage under nitrogen or argon atmospheres.

From a mechanistic perspective, the reactivity of 3-Butenylmagnesium bromide can be attributed to the polarization of the Mg–Br bond, which makes the carbon adjacent to magnesium highly nucleophilic. This characteristic allows it to attack electrophilic centers with high efficiency. Recent computational studies have provided insights into the transition states involved in these reactions, offering a deeper understanding of how structural modifications can influence reaction outcomes.

In pharmaceutical research, 3-Butenylmagnesium bromide has been employed in the synthesis of novel therapeutic agents targeting various diseases. For example, its use in constructing enantiomerically pure intermediates has been crucial for developing chiral drugs with improved efficacy and reduced side effects. The ability to selectively introduce functional groups at specific positions using this reagent has streamlined many synthetic routes, reducing both time and cost associated with drug development.

The agrochemical industry has also benefited from the applications of 3-Butenylmagnesium bromide (CAS No. 7103-09-5). Its role in synthesizing bioactive compounds has led to the development of new pesticides and herbicides with enhanced environmental compatibility. By enabling the construction of complex molecular architectures, this reagent contributes to creating agrochemicals that are more effective against pests while minimizing ecological impact.

Future directions in the utilization of 3-Butenylmagnesium bromide may involve exploring its applications in green chemistry initiatives. Researchers are increasingly focusing on developing sustainable synthetic methods that reduce waste and energy consumption. The use of organometallic compounds like this one could be optimized through catalytic processes or alternative solvents, aligning with global efforts to promote environmentally friendly chemical practices.

In conclusion, 3-Butenylmagnesium bromide remains a cornerstone in organic synthesis due to its broad utility and reactivity. Its significance spans across multiple industries, from pharmaceuticals to materials science, underscoring its importance as a key intermediate. As research continues to uncover new applications and refine synthetic techniques, this compound will undoubtedly continue to play a vital role in advancing chemical innovation.